2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H17F4N3O3S/c23-14-7-5-13(6-8-14)11-29-20(31)19-17(9-10-33-19)28(21(29)32)12-18(30)27-16-4-2-1-3-15(16)22(24,25)26/h1-10,17,19H,11-12H2,(H,27,30)
• InChI Key: DWOKQSXZJBFWFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C22H17F4N3O3S
• Molecular Weight: 479.4 g/mol
• CAS No.: 1252856-58-8

Description

2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C22H15F4N3O3S and its molecular weight is 477.43. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

A study by Dollé et al. (2008) focuses on the radiosynthesis of [18F]PBR111, a radioligand designed for imaging the translocator protein (18 kDa) with PET, highlighting its potential application in neuroinflammation and microglia activation imaging. This research demonstrates the utility of fluorine-18 labeled compounds for in vivo imaging and diagnostics (Dollé et al., 2008).

Herbicidal Activity

Research by Wu et al. (2011) describes the synthesis and herbicidal activity of novel acetamide derivatives, indicating that such compounds can have significant applications in agriculture by controlling dicotyledonous weeds. This suggests the potential of related acetamide compounds for developing new herbicides (Wu et al., 2011).

Antitumor Activities

Xiong Jing's study (2011) on the synthesis and antitumor activities of certain acetamide derivatives points towards their selective antitumor effects, suggesting the potential of similar compounds in cancer research and therapy (Xiong Jing, 2011).

Fluorinated Ligands for Neuroinflammatory Processes

Damont et al. (2015) explored the efficient tritiation of DPA-714, a fluorinated ligand for the translocator protein 18 kDa (TSPO), used for imaging neuroinflammatory processes. This research underscores the importance of fluorinated compounds in developing imaging agents for neurological studies (Damont et al., 2015).

Anticancer Properties of Thieno[3,2-d]pyrimidine Derivatives

A study by Hafez and El-Gazzar (2017) on the synthesis and evaluation of antitumor activity of new thieno[3,2-d]pyrimidine derivatives reveals their potent anticancer activity against several human cancer cell lines. This highlights the potential of thieno[3,2-d]pyrimidine acetamides in developing anticancer drugs (Hafez & El-Gazzar, 2017).